Cas no 1253568-66-9 (4-nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole)

4-nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole structure
1253568-66-9 structure
Product Name:4-nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
CAS No:1253568-66-9
MF:C12H13N3O3
MW:247.2499
CID:5310701
PubChem ID:59548298
Update Time:2024-11-06

4-nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole, 4-nitro-1-(tetrahydro-2H-pyran-2-yl)-
    • 4-nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
    • DB-206156
    • 1-(Tetrahydro-2H-pyran-2-yl)-4-nitro-1H-indazole
    • WBLVYIILMHWATL-UHFFFAOYSA-N
    • PS-19410
    • SCHEMBL165273
    • F89744
    • 4-nitro-1-tetrahydropyran-2-yl-indazole
    • 1253568-66-9
    • Inchi: 1S/C12H13N3O3/c16-15(17)11-5-3-4-10-9(11)8-13-14(10)12-6-1-2-7-18-12/h3-5,8,12H,1-2,6-7H2
    • InChI Key: WBLVYIILMHWATL-UHFFFAOYSA-N
    • SMILES: O1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])N1C2C([H])=C([H])C([H])=C(C=2C([H])=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 247.09569129g/mol
  • Monoisotopic Mass: 247.09569129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 72.9

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